Ethyl 5-Hydroxy-4-methylpyrazole-3-carboxylate
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Overview
Description
Ethyl 5-Hydroxy-4-methylpyrazole-3-carboxylate is a chemical compound with the CAS Number: 60178-98-5 . It has a molecular weight of 170.17 and its IUPAC name is ethyl 5-hydroxy-4-methyl-1H-pyrazole-3-carboxylate .
Molecular Structure Analysis
The molecular formula of Ethyl 5-Hydroxy-4-methylpyrazole-3-carboxylate is C7H10N2O3 . The InChI code for this compound is 1S/C7H10N2O3/c1-3-12-7(11)5-4(2)6(10)9-8-5/h3H2,1-2H3,(H2,8,9,10) .Physical And Chemical Properties Analysis
Ethyl 5-Hydroxy-4-methylpyrazole-3-carboxylate is a solid at room temperature . It has a density of 1.3±0.1 g/cm3 . The boiling point of this compound is 380.9±37.0 °C at 760 mmHg . The flash point is 184.2±26.5 °C .Scientific Research Applications
Synthesis and Medicinal Applications
Synthesis and Anti-Hepatitis B Virus Activities : Ethyl 5-hydroxyindole-3-carboxylates, similar to Ethyl 5-Hydroxy-4-methylpyrazole-3-carboxylate, have been synthesized and evaluated for their anti-hepatitis B virus (HBV) activities. One of the compounds in this category demonstrated significant anti-HBV activity, more potent than the positive control lamivudine (Chunshen Zhao et al., 2006).
Fluoroalkylated Dihydroazolo[1,5-a]pyrimidines Synthesis : The cyclisation of ethyl 2-ethoxymethylidene-3-polyfluoroalkyl-3-oxo-propionates with compounds including ethyl 5-aminoimidazole-4-carboxylate hydrochloride resulted in the formation of polyfluoroalkylated dihydroazolo[1,5-a]pyrimidines, indicating the versatility of Ethyl 5-Hydroxy-4-methylpyrazole-3-carboxylate in synthesizing diverse structures (M. V. Goryaeva et al., 2009).
1H-pyrazolo[3,2-c]-s-triazoles and Azamethine Dyes Synthesis : Ethyl 5-hydrazino-3-methylpyrazole-4-carboxylate, a related compound, was used in the condensation with aldehydes and acid chlorides, leading to the synthesis of ethyl 1H-pyrazolo[3,2-c]-s-triazole-7-carboxylates and a range of azamethine dyes. This underscores the potential application of Ethyl 5-Hydroxy-4-methylpyrazole-3-carboxylate in dye synthesis (J. Bailey, 1977).
Selective Fluorination in Organic Synthesis : The fluorination of ethyl 1-methylpyrazole-4-carboxylate, a structurally related compound, with poly(hydrogen fluoride)-pyridine-triethylamine complex under electrolytic anodic oxidation produced new fluorinated derivatives. This illustrates the role of Ethyl 5-Hydroxy-4-methylpyrazole-3-carboxylate in selective fluorination processes (K. Makino & H. Yoshioka, 1988).
Safety and Hazards
This compound has a GHS07 pictogram . The signal word is “Warning” and the hazard statements include H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352 , which provide guidance on how to handle the compound safely.
properties
IUPAC Name |
ethyl 4-methyl-5-oxo-1,2-dihydropyrazole-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O3/c1-3-12-7(11)5-4(2)6(10)9-8-5/h3H2,1-2H3,(H2,8,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZYUEVONCXSOKT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=O)NN1)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60514956 |
Source
|
Record name | Ethyl 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60514956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-Hydroxy-4-methylpyrazole-3-carboxylate | |
CAS RN |
60178-92-9 |
Source
|
Record name | Ethyl 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60514956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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